![molecular formula C7H5NOS B1384424 Benzo[d]isothiazol-6-ol CAS No. 934180-38-8](/img/structure/B1384424.png)
Benzo[d]isothiazol-6-ol
Cat. No. B1384424
M. Wt: 151.19 g/mol
InChI Key: MIBMCYHOBUOZPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][n:8][s:9]2)[cH:10][cH:11]1.[ClH:12].[n:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[OH:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][n:8][s:9]2)[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc2cnsc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Oc1ccc2cnsc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
